3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one
Description
“3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one” is a chemical compound with the molecular formula C13H16O . It is a derivative of 1,2,3,4-tetrahydronaphthalene, also known as tetralin . The compound is a partially hydrogenated derivative of naphthalene .
Molecular Structure Analysis
The molecular structure of “3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one” is derived from tetralin, a bicyclic compound consisting of a benzene ring fused to a cyclohexane ring . The three methyl groups are attached to the 3rd and 7th carbon atoms of the cyclohexane ring, and the ketone functional group is attached to the 1st carbon atom .Safety and Hazards
The safety information available indicates that “3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one involves a series of reactions starting from commercially available starting materials. The key steps include the formation of a tetralone intermediate, followed by a Friedel-Crafts acylation reaction to introduce the ketone functionality at the desired position.", "Starting Materials": [ "2-methylcyclohexanone", "methyl vinyl ketone", "acetic anhydride", "aluminum chloride", "toluene", "sodium hydroxide", "sulfuric acid" ], "Reaction": [ "Step 1: Conversion of 2-methylcyclohexanone to 3,3,7-trimethyl-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-1-one using methyl vinyl ketone and acetic anhydride in the presence of aluminum chloride as a catalyst and toluene as a solvent.", "Step 2: Oxidation of the tetralone intermediate to the corresponding carboxylic acid using sodium hydroxide and sulfuric acid.", "Step 3: Decarboxylation of the carboxylic acid using heat to yield 3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one." ] } | |
CAS RN |
1780577-54-9 |
Product Name |
3,3,7-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one |
Molecular Formula |
C13H16O |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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